Cas no 1261838-47-4 (2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol)
2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol
-
- Inchi: 1S/C12H8ClF2NO/c13-12-10(7(6-17)4-5-16-12)8-2-1-3-9(14)11(8)15/h1-5,17H,6H2
- InChI Key: VAUPGTJUZRXIBC-UHFFFAOYSA-N
- SMILES: ClC1C(C2C=CC=C(C=2F)F)=C(C=CN=1)CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 257
- XLogP3: 2.8
- Topological Polar Surface Area: 33.1
2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024008148-250mg |
2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol |
1261838-47-4 | 97% | 250mg |
748.00 USD | 2021-05-31 | |
| Alichem | A024008148-500mg |
2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol |
1261838-47-4 | 97% | 500mg |
1,009.40 USD | 2021-05-31 | |
| Alichem | A024008148-1g |
2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol |
1261838-47-4 | 97% | 1g |
1,629.60 USD | 2021-05-31 |
2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol
Professional Introduction to Compound with CAS No. 1261838-47-4 and Product Name: 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol
2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol, identified by its CAS number 1261838-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a chloro substituent, a difluorophenyl group, and a hydroxymethyl moiety, contribute to its distinctive chemical properties and biological interactions.
The synthesis and characterization of 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol have been subjects of extensive research due to its potential as a building block for more complex pharmacophores. The chloro group at the 2-position and the difluorophenyl group at the 3-position introduce electronic and steric effects that can modulate the compound's reactivity and binding affinity. Additionally, the hydroxymethyl group at the 4-position provides a site for further functionalization, enabling the development of novel derivatives with tailored biological activities.
In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives, particularly those with fluorinated aromatic rings. The introduction of fluorine atoms into aromatic systems is known to enhance metabolic stability, improve binding affinity to biological targets, and increase bioavailability. 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol exemplifies this trend, as its structure incorporates both chloro and difluorophenyl substituents, which are commonly found in bioactive molecules.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic targets. Pyridine-based molecules have been extensively studied for their ability to interact with enzymes and receptors involved in various disease pathways. For instance, recent studies have highlighted the role of pyridine derivatives in inhibiting kinases and other enzymes that play crucial roles in cancer metabolism. The structural motifs present in 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol suggest that it may exhibit similar inhibitory effects on key therapeutic targets.
The hydroxymethyl group in this compound also opens up possibilities for further derivatization into more complex scaffolds. Functionalization strategies such as etherification or esterification can be employed to enhance solubility or modify binding interactions. Additionally, the presence of both electron-withdrawing (chloro) and electron-donating (hydroxymethyl) groups allows for fine-tuning of the compound's electronic properties, which can be critical for optimizing drug-like characteristics.
Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including those involved in inflammatory responses and metabolic disorders. These computational insights have guided experimental efforts toward identifying lead compounds for further development.
The synthesis of 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the chloro substituent followed by cross-coupling reactions to attach the difluorophenyl group. The final step typically involves hydroxylation or reduction to introduce the hydroxymethyl moiety at the 4-position. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the desired product.
In conclusion, 2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol (CAS No. 1261838-47-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, compounds like this one are likely to play a significant role in advancing drug discovery efforts across multiple therapeutic areas.
1261838-47-4 (2-Chloro-3-(2,3-difluorophenyl)pyridine-4-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)